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For Researchers, Scientists, and Drug Development Professionals

Lithium formate (HCOOLI), a simple lithium salt, is gaining attention in the field of lithium-ion
batteries, primarily as a high-capacity prelithiation additive for cathodes. Its application aims to
mitigate the initial capacity loss associated with the formation of the solid electrolyte interphase
(SEI). This guide provides a comparative overview of the electrochemical performance of
lithium formate in battery electrolytes, supported by available experimental data.

Performance in Carbonate-Based Electrolytes

Lithium formate has been investigated as a cathode additive in conventional carbonate-based
electrolytes, typically a mixture of ethylene carbonate (EC), dimethyl carbonate (DMC), and
diethyl carbonate (DEC) with lithium hexafluorophosphate (LiPFs) as the conducting salt.

A key challenge with lithium formate is its high decomposition potential, which can be
detrimental to the electrolyte and overall battery performance. However, strategies such as ball
milling and the addition of catalysts like nickel oxide (NiO) have been shown to effectively lower
this decomposition potential, making it more compatible with the operating voltage of
commercial cathodes.[1]
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Table 1: Electrochemical Performance of Lithium Formate as a Cathode Prelithiation Additive in
a Carbonate-Based Electrolyte

) Standard Cell Cell with Lithium Formate

Performance Metric . .

(NCM834/Graphite) Additive

1 M LiPFe in EC/DEC/DMC 1 M LiPFe in EC/DEC/DMC
Electrolyte

(1:1:1 by vol.) (1:1:1 by vol.)
Initial Discharge Capacity

156 mAh-g1 169 mAh-g—1
(0.10)
Capacity Retention (after 100

72.8% 94.7%

cycles)

Data sourced from a study utilizing LiNio.s34C00.11Mno.05602 (NCM834) cathodes and graphite
anodes.[1]

The data clearly indicates that the addition of lithium formate significantly enhances both the
initial discharge capacity and the long-term cycling stability of the lithium-ion cell.[1] The
increase in initial capacity is attributed to the compensation of lithium ions consumed during the
formation of the SEI layer. The improved capacity retention suggests that the prelithiation
process contributes to a more stable electrode-electrolyte interface over repeated cycles.[1]

Experimental Protocol: Evaluating Lithium Formate
as a Cathode Additive

The following outlines a typical experimental workflow for assessing the electrochemical
performance of lithium formate as a cathode prelithiation additive.
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Material Preparation

Prepare Cathode Slurry
(NCM834, binder, conductive agent)

Prepare Lithium Formate Additive
(e.g., ball-milled with NiO)

Mix Cathode Slurry
with Lithium Formate Additive

Coat, Dry, and Calender
Cathode Electrode

Cell Agsembly
\4
Assemble Coin Cell
(Cathode, Separator, Anode,
Electrolyte)

4 Electrochemical Testing )
Formation Cycles
(e.g., 0.1C)
Galvanostatic Cycling
(e.g., 1C for 100 cycles)
/

Data Avnalysis

Analyze Capacity,
Coulombic Efficiency,
Capacity Retention, Impedance

Electrochemical Impedance
Spectroscopy (EIS)
N\

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

/

Electrolyte Properties\ Cell Performance Metrics

lonic Conductivity >/Rate Capability/

Electrochemical Coulombic Efficiency
Stability Window

cycling Stability/
\_ J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1592690?utm_src=pdf-body-img
https://www.benchchem.com/product/b1592690?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2079-4991/15/16/1225
https://www.benchchem.com/product/b1592690#electrochemical-performance-of-lithium-formate-in-various-battery-electrolytes
https://www.benchchem.com/product/b1592690#electrochemical-performance-of-lithium-formate-in-various-battery-electrolytes
https://www.benchchem.com/product/b1592690#electrochemical-performance-of-lithium-formate-in-various-battery-electrolytes
https://www.benchchem.com/product/b1592690#electrochemical-performance-of-lithium-formate-in-various-battery-electrolytes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1592690?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

